Cas no 501085-54-7 (Phenol, 4-bromo-2-(dimethoxymethyl)-)

• Product Name: Phenol, 4-bromo-2-(dimethoxymethyl)-
• CAS No: 501085-54-7
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 1556336
• PubChem ID: 21886104
• Update Time: 2025-08-02

Phenol, 4-bromo-2-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-(dimethoxymethyl)-
• 4-Bromo-2-(dimethoxymethyl)phenol
• 4-bromo-2-dimethoxymethyl-phenol
• CS-0453016
• 501085-54-7
• OINMRKJUOIUJEF-UHFFFAOYSA-N
• SCHEMBL1509536
• 4-Bromo-2-dimethoxymethylphenol

• MDL： MFCD27756671
• Inchi： 1S/C9H11BrO3/c1-12-9(13-2)7-5-6(10)3-4-8(7)11/h3-5,9,11H,1-2H3
• InChI Key： OINMRKJUOIUJEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(OC)OC)O

Computed Properties

• Exact Mass: 245.98913
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Additional information on Phenol, 4-bromo-2-(dimethoxymethyl)-

Comprehensive Analysis of Phenol, 4-bromo-2-(dimethoxymethyl)- (CAS No. 501085-54-7)

Phenol, 4-bromo-2-(dimethoxymethyl)- (CAS No. 501085-54-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique brominated phenol structure and dimethoxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₁BrO₃, highlights its potential for diverse applications, particularly in the development of advanced materials and bioactive molecules.

In recent years, the demand for high-purity intermediates like Phenol, 4-bromo-2-(dimethoxymethyl)- has surged due to the growing emphasis on green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly exploring its utility in catalysis, polymer modification, and drug discovery. The compound's ability to act as a building block for complex molecules makes it invaluable in organic synthesis, aligning with trends such as precision medicine and customized chemical solutions.

One of the most searched questions about CAS No. 501085-54-7 revolves around its synthetic routes and reaction mechanisms. Studies suggest that this compound can be synthesized via electrophilic aromatic substitution or Pd-catalyzed cross-coupling reactions, methods that are widely discussed in academic literature and patent filings. Its stability under ambient conditions and solubility in common organic solvents further enhance its practicality for industrial-scale applications.

The agrochemical sector has also shown interest in Phenol, 4-bromo-2-(dimethoxymethyl)- due to its potential as a precursor for crop protection agents. With the global push toward sustainable agriculture, this compound's role in developing low-toxicity pesticides and herbicides is under active investigation. Similarly, in material science, its incorporation into epoxy resins and flame retardants has been explored, addressing the need for high-performance materials in electronics and construction.

From a regulatory standpoint, CAS No. 501085-54-7 is not classified under restricted categories, making it accessible for research and commercial use. However, proper handling protocols and environmental safety measures are recommended, as with any chemical substance. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for storage, transportation, and disposal, ensuring compliance with global chemical regulations.

In the context of market trends, the supply chain for Phenol, 4-bromo-2-(dimethoxymethyl)- remains robust, with key manufacturers located in Asia, Europe, and North America. The compound's price volatility is often linked to raw material availability and technological advancements in production methods. Analysts predict steady growth in demand, driven by its expanding applications in life sciences and advanced manufacturing.

For researchers seeking analytical data, 501085-54-7 exhibits distinct spectroscopic signatures, including NMR peaks and mass spectrometry patterns, which are critical for quality control and structural verification. Collaborative efforts between academia and industry continue to uncover new derivatives and functionalized variants of this compound, further broadening its scope.

In summary, Phenol, 4-bromo-2-(dimethoxymethyl)- (CAS No. 501085-54-7) represents a pivotal chemical entity with multifaceted applications. Its relevance to cutting-edge research, coupled with its industrial adaptability, positions it as a compound of enduring significance. As scientific inquiry progresses, its role in addressing global challenges—from healthcare innovation to environmental sustainability—will likely expand, making it a focal point for future discoveries.